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Compound of Interest

Compound Name: Fluo-5F

Cat. No.: B1263414

Get Quote

Fluo-5F is a high-performance fluorescent indicator dye used for the quantitative measurement

of intracellular calcium (Ca²⁺) concentrations. As an analogue of the widely used Fluo-4, Fluo-
5F is specifically engineered with a lower binding affinity for Ca²⁺, making it exceptionally well-

suited for detecting high-amplitude and transient calcium signals that might saturate other

indicators. This guide provides a comprehensive technical overview of Fluo-5F, including its

core properties, primary applications, detailed experimental protocols, and its role in signaling

pathway analysis.

Core Properties and Mechanism of Action
Fluo-5F is typically introduced to cells in its acetoxymethyl (AM) ester form, which is cell-

permeant. Once inside the cell, ubiquitous intracellular esterases cleave the AM ester groups,

rendering the molecule impermeable to the cell membrane and trapping it within the cytoplasm.

In its Ca²⁺-free form, Fluo-5F is essentially non-fluorescent. However, upon binding to

intracellular calcium, its fluorescence intensity increases by over 100-fold.[1][2][3][4] This

significant increase in fluorescence allows for sensitive detection of changes in intracellular

Ca²⁺ levels.
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The dye is compatible with excitation by argon-ion laser sources at 488 nm, making it a

versatile tool for a range of applications including confocal microscopy, flow cytometry, and

high-throughput microplate screening.[1][2][3][4]

Quantitative Data
The following table summarizes the key quantitative properties of Fluo-5F.

Property Value

Dissociation Constant (Kd) for Ca²⁺ ~2.3 µM[1][2][3][4][5]

Excitation Wavelength (max) 494 nm[1][2][3]

Emission Wavelength (max) 516 nm[1][2][3]

Molar Extinction Coefficient
Not explicitly found for Fluo-5F, but related dyes

range from 27,000 to 270,000 cm⁻¹ M⁻¹[6]

Quantum Yield (ΦF)
Not explicitly found for Fluo-5F, but related dyes

range from 0.01 to 0.33[6]

Fluorescence Intensity Increase >100-fold[1][3][4]

Primary Applications in Research and Drug
Development
Fluo-5F's lower affinity for Ca²⁺ makes it ideal for studying cellular phenomena characterized

by large and rapid calcium transients, in the range of 1 µM to 1 mM.[1][2][3][4][7]

Neuroscience: Monitoring Ca²⁺ dynamics in neurons during processes like neurotransmitter

release and synaptic plasticity.

Muscle Physiology: Investigating Ca²⁺ release and reuptake during muscle contraction and

relaxation cycles.

High-Throughput Screening (HTS): In drug discovery, Fluo-5F is used in cell-based assays

to screen large compound libraries for their effects on Ca²⁺ signaling pathways.[8][9][10]
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Signal Transduction Research: Elucidating the role of Ca²⁺ as a second messenger in

various signaling cascades.

Experimental Protocols
Cell Loading with Fluo-5F, AM
This protocol outlines the standard procedure for loading live cells with the cell-permeant Fluo-
5F, AM ester.

Materials:

Fluo-5F, AM

High-quality, anhydrous Dimethyl Sulfoxide (DMSO)

Pluronic® F-127 (optional, to aid dispersion)

Hanks' Balanced Salt Solution with HEPES (HHBS) or other suitable physiological buffer

Probenecid (optional, to prevent dye leakage)

Procedure:

Prepare Stock Solution: Prepare a 2 to 5 mM stock solution of Fluo-5F, AM in anhydrous

DMSO.[2][4] Store unused stock solution in single-use aliquots at -20°C.

Prepare Working Solution: On the day of the experiment, dilute the Fluo-5F, AM stock

solution to a final working concentration of 2 to 20 µM in the desired buffer (e.g., HHBS).[2]

For most cell lines, a final concentration of 4-5 µM is recommended.[2][4]

Optional: To improve the aqueous solubility of the AM ester, 0.04% Pluronic® F-127 can

be included in the working solution.[2]

Optional: If cells contain organic anion transporters that can extrude the de-esterified dye,

1-2 mM probenecid can be added to the working solution to reduce leakage.[2]

Cell Loading: Replace the cell culture medium with the Fluo-5F, AM working solution.
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Incubation: Incubate the cells at 37°C for 30 to 60 minutes.[2] The optimal incubation time

may need to be determined empirically for different cell types.

Wash: After incubation, remove the loading solution and wash the cells with fresh HHBS or

your buffer of choice to remove any excess extracellular dye.[2]

De-esterification: Incubate the cells for an additional 30 minutes at 37°C to ensure complete

cleavage of the AM esters by intracellular esterases.

Assay: The cells are now loaded with Fluo-5F and ready for the calcium flux assay.
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Experimental Workflow: Cell Loading

Prepare Stock Solution

Prepare Working Solution

Load Cells with Dye

Incubate (37°C)

Wash Cells

De-esterification

Ready for Assay

Click to download full resolution via product page

Caption: A generalized workflow for loading live cells with Fluo-5F, AM.
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Calcium Flux Measurement
This protocol describes the general steps for measuring changes in intracellular Ca²⁺ using

Fluo-5F.

Instrumentation:

Fluorescence microscope, plate reader, or flow cytometer with appropriate filter sets

(Excitation ~490 nm, Emission ~525 nm).[2][4]

Procedure:

Establish Baseline: Measure the baseline fluorescence intensity (F₀) of the loaded cells

before applying any stimulus.

Apply Stimulus: Add the agonist, antagonist, or compound of interest to the cells. For plate

readers with injectors, this can be automated.

Record Fluorescence: Immediately begin recording the fluorescence intensity (F) over time.

Data Analysis: The change in intracellular Ca²⁺ is typically represented as the ratio of the

change in fluorescence to the initial baseline fluorescence (ΔF/F₀).
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Experimental Workflow: Calcium Measurement

Establish Baseline (F₀)

Apply Stimulus

Record Fluorescence (F)

Calculate ΔF/F₀

Click to download full resolution via product page

Caption: A simplified workflow for a typical calcium flux assay.

Visualization of a Key Signaling Pathway
Fluo-5F is frequently employed to study Gq-protein-coupled receptor (GPCR) signaling

pathways, which are pivotal in many physiological processes.

Gq-Coupled GPCR Signaling
Activation of Gq-coupled GPCRs leads to the activation of phospholipase C (PLC), which in

turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol 1,4,5-trisphosphate

(IP₃) and diacylglycerol (DAG).[11][12] IP₃ then binds to its receptor on the endoplasmic
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reticulum, triggering the release of stored Ca²⁺ into the cytoplasm.[11] This rise in intracellular

Ca²⁺ is what Fluo-5F detects.

Gq-Coupled GPCR Calcium Signaling

Ligand GPCRbinds Gq Proteinactivates PLCactivates PIP₂hydrolyzes
IP₃

DAG

IP₃ Receptor (ER)binds Ca²⁺ Releasetriggers Fluo-5Fdetected by Fluorescence Signalgenerates

Click to download full resolution via product page

Caption: The canonical Gq-coupled GPCR signaling pathway leading to intracellular calcium

release.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Fluo-5F, pentapotassium Salt *Cell impermeant* | AAT Bioquest [aatbio.com]

2. docs.aatbio.com [docs.aatbio.com]

3. Fluo-5F, AM *Cell permeant* | AAT Bioquest [aatbio.com]

4. docs.aatbio.com [docs.aatbio.com]

5. Fluorescent Ca2+ Indicators Excited with Visible Light—Section 19.3 | Thermo Fisher
Scientific - TW [thermofisher.com]

6. Synthesis, Optical Properties, and In Vivo Biodistribution Performance of Polymethine
Cyanine Fluorophores - PMC [pmc.ncbi.nlm.nih.gov]

7. documents.thermofisher.com [documents.thermofisher.com]

8. marinbio.com [marinbio.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC2266565/
https://www.benchchem.com/product/b1263414/docs?utm_src=pdf-body#fluo-5f-an-in-depth-technical-guide-for-scientific-professionals
https://www.benchchem.com/product/b1263414/docs?utm_src=pdf-body-img#fluo-5f-an-in-depth-technical-guide-for-scientific-professionals
https://www.benchchem.com/product/b1263414?utm_src=pdf-custom-synthesis#bc-rfq
https://www.aatbio.com/products/fluo-5f-pentapotassium-salt-cell-impermeant
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-fluo-5f-am-cell-permeant-version-Qvn99DFqH8.pdf
https://www.aatbio.com/products/fluo-5f-am-cell-permeant
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-fluo-5f-am-cell-permeant-version-sW6OkNoDFb.pdf
https://www.thermofisher.com/tw/zt/home/references/molecular-probes-the-handbook/indicators-for-ca2-mg2-zn2-and-other-metal-ions/fluorescent-ca2-indicators-excited-with-visible-light.html
https://www.thermofisher.com/tw/zt/home/references/molecular-probes-the-handbook/indicators-for-ca2-mg2-zn2-and-other-metal-ions/fluorescent-ca2-indicators-excited-with-visible-light.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC10425993/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10425993/
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/mp01240.pdf
https://www.marinbio.com/developing-robust-in-vitro-cell-based-assays-for-high-throughput-screening-hts/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1263414?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


9. lifescienceglobal.com [lifescienceglobal.com]

10. Microplate Assays for High-Throughput Drug Screening in Cancer Research
[moleculardevices.com]

11. Modulation of Gq-Protein-Coupled Inositol Trisphosphate and Ca2+ Signaling by the
Membrane Potential - PMC [pmc.ncbi.nlm.nih.gov]

12. Synergistic Ca2+ Responses by Gαi- and Gαq-coupled G-protein-coupled Receptors
Require a Single PLCβ Isoform That Is Sensitive to Both Gβγ and Gαq - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Fluo-5F: An In-depth Technical Guide for Scientific
Professionals]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1263414/docs#fluo-5f-an-in-depth-technical-guide-
for-scientific-professionals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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